Cas no 63936-04-9 (1H-BENZOTRIAZOLE, 1-(1-METHYLPROPYL)-)

• Product Name: 1H-BENZOTRIAZOLE, 1-(1-METHYLPROPYL)-
• CAS No: 63936-04-9
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 3217094
• PubChem ID: 4638248
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE, 1-(1-METHYLPROPYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE, 1-(1-METHYLPROPYL)-
• DTXSID70874098
• 1-S-BUTYLBENZOTRIAZOLE
• 63936-04-9
• DTXCID401012232
• SCHEMBL11402863

• Inchi： 1S/C10H13N3/c1-3-8(2)13-10-7-5-4-6-9(10)11-12-13/h4-8H,3H2,1-2H3
• InChI Key： KGSFWQUPXFRNLJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)C(C)CC

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles